1-(benzyloxy)-4-(isocyanomethyl)benzene
Overview
Description
1-(Benzyloxy)-4-(isocyanomethyl)benzene, also known as 4-benzyloxyisocyanobenzene, is an organic compound that has been used in a variety of scientific research applications due to its unique properties. This compound is a colorless solid with a melting point of 62-64°C and a boiling point of 262-264°C. It is insoluble in water but soluble in most organic solvents. It is a useful intermediate in the synthesis of other compounds and has been used in the production of pharmaceuticals, pesticides, and other industrial chemicals.
Scientific Research Applications
1-(Benzyloxy)-4-(isocyanomethyl)benzene has been used in a variety of scientific research applications due to its unique properties. It has been used as a substrate in the synthesis of various compounds, including pharmaceuticals, pesticides, and other industrial chemicals. It has also been used as a catalyst in the synthesis of organic compounds, such as esters and amides. Furthermore, it has been used in the synthesis of polymers, such as polyurethanes, and as a reagent in the synthesis of heterocyclic compounds.
Mechanism of Action
The mechanism of action of 1-(benzyloxy)-4-(isocyanomethyl)benzene is not fully understood but it is believed to involve the formation of a reactive intermediate, which then undergoes a nucleophilic substitution reaction. This reaction is believed to be responsible for the formation of the various compounds that can be synthesized from this compound.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-(benzyloxy)-4-(isocyanomethyl)benzene are not well understood. It is believed that this compound may have some toxic effects, particularly when inhaled, but further research is needed to fully understand its effects.
Advantages and Limitations for Lab Experiments
1-(Benzyloxy)-4-(isocyanomethyl)benzene has several advantages when used in lab experiments. It is relatively easy to synthesize, and it is a useful intermediate in the synthesis of other compounds. It is also a good reagent in the synthesis of heterocyclic compounds. However, it can be toxic when inhaled and should be handled with caution in the lab.
Future Directions
There are several potential future directions for research on 1-(benzyloxy)-4-(isocyanomethyl)benzene. These include further research into its biochemical and physiological effects, as well as its potential applications in the synthesis of other compounds. Additionally, research could be done to explore the potential of using this compound as a catalyst in the synthesis of organic compounds. Finally, further research could be done to explore the potential of using this compound in the synthesis of polymers, such as polyurethanes.
Synthesis Methods
1-(Benzyloxy)-4-(isocyanomethyl)benzene can be synthesized from the reaction of benzyl bromide and isocyanomethyl benzoate in the presence of sodium hydride. The reaction is carried out in anhydrous dimethylformamide (DMF) at room temperature and can be completed in a few hours. The reaction yields 1-(benzyloxy)-4-(isocyanomethyl)benzene in high yields.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(benzyloxy)-4-(isocyanomethyl)benzene involves the reaction of benzyl alcohol with phosgene to form benzyl chloroformate, which is then reacted with 4-(aminomethyl)phenyl isocyanide to yield the final product.", "Starting Materials": [ "Benzyl alcohol", "Phosgene", "4-(aminomethyl)phenyl isocyanide" ], "Reaction": [ "Step 1: Benzyl alcohol is reacted with phosgene in the presence of a base such as triethylamine to form benzyl chloroformate.", "Step 2: 4-(aminomethyl)phenyl isocyanide is added to the reaction mixture and stirred at room temperature for several hours.", "Step 3: The reaction mixture is then quenched with water and extracted with an organic solvent such as dichloromethane.", "Step 4: The organic layer is dried over anhydrous magnesium sulfate and concentrated under reduced pressure to yield the crude product.", "Step 5: The crude product is purified by column chromatography using a suitable solvent system to yield the final product, 1-(benzyloxy)-4-(isocyanomethyl)benzene." ] } | |
CAS RN |
2122316-45-2 |
Product Name |
1-(benzyloxy)-4-(isocyanomethyl)benzene |
Molecular Formula |
C15H13NO |
Molecular Weight |
223.3 |
Purity |
95 |
Origin of Product |
United States |
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